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Compound of Interest

Compound Name: Batimastat

Cat. No.: B1663600

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemical compounds are
critical components of this responsibility. This document provides essential, step-by-step
guidance for the safe disposal of Batimastat (BB-94), a potent broad-spectrum matrix
metalloproteinase (MMP) inhibitor. Adherence to these procedures will minimize risk and
ensure compliance with safety regulations.

Batimastat is a toxic compound that is harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1]. Therefore, it is imperative that it is handled and disposed of with the
utmost care.

Personal Protective Equipment (PPE) and Handling

Before handling Batimastat, it is crucial to be equipped with the appropriate personal
protective equipment. Handling should only be performed by personnel trained and familiar
with the handling of potent active pharmaceutical ingredients[2].

Required Personal Protective Equipment:
e Gloves: Chemical-resistant gloves are mandatory to prevent skin contact.

e Lab Coat: A lab coat should be worn to protect clothing and skin.
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o Eye Protection: Safety glasses with side shields or goggles are essential to prevent eye
contact[2].

» Respiratory Protection: If there is a risk of dust or aerosol formation, a self-contained
breathing apparatus should be worn[2][3].

Safe Handling Practices:

Avoid all direct contact with the skin, eyes, and clothing[1][3].

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation[1][3].

Do not eat, drink, or smoke in the area where Batimastat is being handled[1].

Wash hands thoroughly after handling the compound[1][3].

Spill Management

In the event of a spill, immediate and appropriate action must be taken to prevent exposure
and environmental contamination.

Spill Cleanup Procedure:
» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Wear the appropriate PPE, including respiratory protection. Cover the spill with an
inert absorbent material, such as sand or vermiculite.

o Collect: Carefully sweep or scoop up the absorbed material and place it into a designated,
labeled container for hazardous waste.

¢ Clean: Clean the spill area thoroughly with a suitable decontamination solution.

» Dispose: Dispose of all contaminated materials, including cleaning supplies, as hazardous
waste.
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Disposal Procedures

The primary principle for the disposal of Batimastat is to avoid environmental release[1]. Due
to its toxicity, it must be disposed of as hazardous waste.

Step-by-Step Disposal Guide:
» Waste Collection:

o Place all waste materials containing Batimastat, including unused product, contaminated
lab supplies (e.qg., pipette tips, gloves, weighing paper), and spill cleanup materials, into a
clearly labeled, sealed container.

o The container should be robust and leak-proof.

e Labeling:
o Label the waste container clearly with "Hazardous Waste" and "Batimastat."
o Include the date of waste generation.

o Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials such as strong acids, alkalis, and
oxidizing/reducing agents[1].

o Follow all institutional and local regulations for the storage of hazardous chemical waste.
 Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through an approved and
licensed waste disposal contractor.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for Batimastat to
ensure they have all the necessary information for safe handling and disposal.

o Never dispose of Batimastat down the drain or in the regular trash.
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Chemical and Physical Properties of Batimastat

Understanding the properties of Batimastat is essential for its safe handling and disposal.

Property Value

Molecular Formula C23H31N304S2[1][4][5]
Molecular Weight 477.64 g/mol [1][4]
Appearance Solid powder

Insoluble in water and ethanol; Soluble in
DMSOI4][6][7]

Solubility

Storage Temperature -20°C as a powder[1][6]

Batimastat Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Batimastat.
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Click to download full resolution via product page

A flowchart outlining the proper disposal procedure for Batimastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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